Cas no 1807106-18-8 (2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol)

• Product Name: 2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol
• CAS No: 1807106-18-8
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4963549
• Update Time: 2025-10-10

2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol

• Inchi： 1S/C9H5F6NO3/c10-8(11,12)5-2-7(16(18)19)6(9(13,14)15)1-4(5)3-17/h1-2,17H,3H2
• InChI Key： CZDGABDAZHNQLS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(F)(F)F)=CC=1CO)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 289.01736199 g/mol
• Monoisotopic Mass: 289.01736199 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66
• Molecular Weight: 289.13

Additional information on 2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol

2,5-Bis(trifluoromethyl)-4-nitrobenzyl Alcohol: A Comprehensive Overview

2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol (CAS No. 1807106-18-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as 4-nitro-2,5-bis(trifluoromethyl)benzyl alcohol, has garnered attention due to its unique chemical properties and potential uses in advanced materials and pharmaceuticals. Recent studies have highlighted its role in the synthesis of functional materials and its ability to act as a versatile building block in organic synthesis.

The structure of 2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol consists of a benzene ring substituted with two trifluoromethyl groups at the 2 and 5 positions, a nitro group at the 4 position, and a hydroxymethyl group (-CH₂OH) attached to the benzene ring. This substitution pattern imparts the compound with distinct electronic and steric properties, making it suitable for various chemical transformations. The trifluoromethyl groups contribute to the compound's stability and reactivity, while the nitro group introduces electron-withdrawing effects that enhance its reactivity in certain reactions.

Recent research has focused on the synthesis and characterization of 2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol. One study published in *Chemical Communications* demonstrated a novel method for synthesizing this compound via a multi-step process involving nucleophilic aromatic substitution and subsequent reduction. The authors highlighted the high yield and purity of the product, which is critical for its application in downstream processes.

The applications of 2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol are diverse. In the field of materials science, it has been used as a precursor for the synthesis of advanced polymers and high-performance composites. Its ability to undergo various chemical reactions, such as oxidation, reduction, and coupling reactions, makes it a valuable intermediate in organic synthesis. For instance, researchers have utilized this compound to synthesize novel heterocyclic compounds with potential applications in drug discovery.

In pharmaceutical chemistry, 2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol has shown promise as a lead compound for developing bioactive molecules. Its unique structure allows for the introduction of functional groups that can modulate biological activity. A study published in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways.

The stability and reactivity of 2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol have also been explored in depth. Researchers have investigated its behavior under various reaction conditions, such as acidic or basic environments, and its resistance to degradation under thermal or photochemical conditions. These studies have provided valuable insights into optimizing its use in industrial processes.

Furthermore, the environmental impact of 2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol has been a topic of interest. Studies have examined its biodegradability and toxicity profiles to assess its safety for industrial applications. Results indicate that while it is stable under normal conditions, it can undergo biodegradation under specific environmental conditions.

In conclusion, 2,5-Bis(trifluoromethyl)-4-nitrobenzyl alcohol (CAS No. 1807106-18-8) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel materials and pharmaceuticals. As ongoing research continues to uncover new applications and properties of this compound, its role in advancing scientific knowledge will undoubtedly grow.